Cas no 100068-26-6 (5-Chlorobenzothiophene-3-acetyl chloride)

• Product Name: 5-Chlorobenzothiophene-3-acetyl chloride
• CAS No: 100068-26-6
• MF: C₁₀H₆Cl₂OS
• MW: 245.125039577484
• CID: 2860962
• Update Time: 2023-08-10

5-Chlorobenzothiophene-3-acetyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chlorobenzothiophene-3-acetyl chloride
• 5-Chlorobenzothiophene-3-acetyl chloride

• Inchi： 1S/C10H6Cl2OS/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2
• InChI Key： XNZQBVWFCMCDKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CC(=O)Cl

Computed Properties

• Exact Mass: 243.951641g/mol
• Monoisotopic Mass: 243.951641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.12g/mol
• XLogP3: 4
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes